![molecular formula C20H13BrN2O4 B2982458 3-(5-bromofuran-2-carboxamido)-N-phenylbenzofuran-2-carboxamide CAS No. 887888-99-5](/img/structure/B2982458.png)
3-(5-bromofuran-2-carboxamido)-N-phenylbenzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthetic Methods and Chemical Properties
Convenient Synthesis of Benzofuran Derivatives : Studies have demonstrated methods for synthesizing benzofuran derivatives, highlighting the chemical reactivity and versatility of these compounds in creating a range of molecules with potential for various applications, including antimicrobial agents (H. Abdel‐Aziz, A. Mekawey, K. Dawood, 2009) source.
Advanced Synthetic Techniques : Research on Cu-Catalyzed consecutive hydroxylation and aerobic oxidative cycloetherification under microwave conditions offers a pathway to synthesize 2-arylbenzofuran-3-carboxylic acids, showcasing advanced techniques for creating complex benzofuran-based molecules (Tianlong Xu, Ensheng Zhang, Dejian Wang, Yan Wang, Yong Zou, 2015) source.
Biological and Pharmacological Applications
Antimicrobial Activities : Several studies have focused on the antimicrobial properties of benzofuran derivatives, suggesting their potential as templates for developing new antimicrobial agents. For example, novel 3-bromo-1-(3-chloropyridin-2-yl)-N-hydroxy-N-aryl-1H-pyrazole-5-carboxamides were synthesized and shown to have significant insecticidal and fungicidal activities (Hongwei Zhu, Baolei Wang, Xiu-lan Zhang, Li-xia Xiong, Shujing Yu, Zhengming Li, 2014) source.
Anti-Bacterial and Antifungal Potentials : Benzofuran compounds were synthesized and screened for their antimicrobial activities against Gram-negative and Gram-positive bacterial strains, indicating the compound's potential use in combating microbial resistance (P. Sanjeeva, B. Rao, V. Prasad, P. V. Ramana, 2021) source.
Properties
IUPAC Name |
3-[(5-bromofuran-2-carbonyl)amino]-N-phenyl-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13BrN2O4/c21-16-11-10-15(26-16)19(24)23-17-13-8-4-5-9-14(13)27-18(17)20(25)22-12-6-2-1-3-7-12/h1-11H,(H,22,25)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXCFGZOBNGUVLM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC=C(O4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13BrN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.